molecular formula C14H13FN2O2 B8480561 Methyl 3-amino-4-((4-fluorophenyl)amino)benzoate

Methyl 3-amino-4-((4-fluorophenyl)amino)benzoate

Cat. No.: B8480561
M. Wt: 260.26 g/mol
InChI Key: YIOJKTCNDDABKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-amino-4-((4-fluorophenyl)amino)benzoate is a useful research compound. Its molecular formula is C14H13FN2O2 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13FN2O2

Molecular Weight

260.26 g/mol

IUPAC Name

methyl 3-amino-4-(4-fluoroanilino)benzoate

InChI

InChI=1S/C14H13FN2O2/c1-19-14(18)9-2-7-13(12(16)8-9)17-11-5-3-10(15)4-6-11/h2-8,17H,16H2,1H3

InChI Key

YIOJKTCNDDABKH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)NC2=CC=C(C=C2)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 60c (1.4 g, 4.8 mmol) and SnCl2.2H2O (4.9 g, 21.7 mmol) in EtOH (50 mL) was stirred at 80° C. After 4 h, the mixture was cooled to room temperature and was slowly added to saturated aqueous NaHCO3. The solid was filtered and washed with H2O. The solid was triturated with EtOAc and the filtrate was concentrated. The crude product 60d was used in the next reaction without purification. MS m/z (M+H+) 261.1.
Name
60c
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
4.9 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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